2-chloro-4-fluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H17ClFNO3/c1-22-15-6-4-3-5-13(15)16(23-2)10-20-17(21)12-8-7-11(19)9-14(12)18/h3-9,16H,10H2,1-2H3,(H,20,21)
• InChI Key: AMJYVZFJKJBBGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C2=C(C=C(C=C2)F)Cl)OC
• Molecular Formula: C17H17ClFNO3
• Molecular Weight: 337.8 g/mol
• CAS No.: 1795455-18-3

Description

2-chloro-4-fluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide is a useful research compound. Its molecular formula is C17H17ClFNO3 and its molecular weight is 337.78. The purity is usually 95%.
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Scientific Research Applications

Molecular Imaging Applications

Compounds similar to the one have been utilized in molecular imaging to study brain receptors and pathological conditions. For instance, fluorine-18 labeled derivatives of similar compounds have been synthesized and evaluated for their potential in positron emission tomography (PET) imaging of serotonin 1A (5-HT1A) receptors in the brains of Alzheimer's disease patients. This research aims to quantify receptor densities and correlate these with clinical symptoms, offering insights into the disease's progression and the receptor's role in neurological conditions (Kepe et al., 2006).

Pharmacological Research

Similar chemical structures have been explored for their pharmacological properties, including their interaction with receptors and potential therapeutic applications. For example, research has been conducted on the development of fluorine-18-labeled antagonists for 5-HT1A receptors, aiming to assess changes in serotonin levels. This work contributes to understanding the pharmacokinetics and biological interactions of such compounds, potentially leading to new therapeutic agents (Lang et al., 1999).

Chemical Synthesis and Properties

Research on similar compounds has also focused on their synthesis and chemical properties, including their potential as intermediates in producing more complex molecules. Studies on the cleavage of halogenobenzophenones by potassamide in ammonia illustrate the chemical reactivity and potential routes for synthesizing xanthen- and thioxanthen-9-ones, showcasing the versatility of these compounds in organic synthesis (Gibson et al., 1975).